2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline

• IUPAC Name: 2-phenyl-5-[(4-quinoxalin-2-ylphenoxy)methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C23H16N4O2/c1-2-6-17(7-3-1)23-27-26-22(29-23)15-28-18-12-10-16(11-13-18)21-14-24-19-8-4-5-9-20(19)25-21/h1-14H,15H2
• InChI Key: ONAZGWYTPMEKBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)COC3=CC=C(C=C3)C4=NC5=CC=CC=C5N=C4
• Molecular Formula: C23H16N4O2
• Molecular Weight: 380.4 g/mol

Description

2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has shown promise in a variety of areas, including drug discovery, cancer research, and neuroscience. In

Scientific Research Applications

2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in drug discovery, where this compound has been shown to have potent inhibitory effects on a variety of enzymes and receptors. This has led to the development of several potential drug candidates, including anticancer agents and neuroprotective agents.

Mechanism of Action

The mechanism of action of 2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline is complex and multifaceted. This compound has been shown to interact with a variety of enzymes and receptors, including protein kinases, phosphodiesterases, and adenosine receptors. These interactions can lead to a variety of downstream effects, including changes in gene expression, cell signaling, and cellular metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific target that is being inhibited. In general, this compound has been shown to have potent inhibitory effects on a variety of cellular processes, including cell proliferation, angiogenesis, and inflammation. Additionally, this compound has been shown to have neuroprotective effects, which may make it useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline in lab experiments is its potent inhibitory effects on a variety of enzymes and receptors. This makes it a useful tool for studying the role of these targets in cellular processes and disease states. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-{4-[(5-phenyl-1,3,4-oxadiazol-2-yl)methoxy]phenyl}quinoxaline. One area of interest is in the development of new drug candidates based on this compound, particularly in the areas of cancer research and neuroprotection. Additionally, there is potential for this compound to be used as a tool for studying the role of specific enzymes and receptors in cellular processes. Finally, there is interest in developing new synthesis methods for this compound that are more efficient and scalable.